BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Potassium Sodium Tartrate
Tetrahydrate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and
characterization of potassium sodium tartrate tetrahydrate (KNaCsH4Oe-4H20), commonly
known as Rochelle salt. This double salt of L-(+)-tartaric acid holds significance in various
scientific and industrial applications, including its use as a reagent in organic synthesis, a
component in Fehling's solution, and in the formulation of pharmaceuticals.[1][2][3] This
document details the prevalent synthetic methodologies, presents key quantitative data in a
structured format, and outlines experimental protocols for its preparation and analysis.

Chemical Synthesis

The most common and economically viable method for the synthesis of potassium sodium
tartrate tetrahydrate involves the neutralization of potassium bitartrate (cream of tartar) with a
sodium base, typically sodium carbonate or sodium hydroxide.[4][5]

Reaction with Sodium Carbonate

The reaction between potassium bitartrate and sodium carbonate proceeds via an acid-base
reaction, where the acidic potassium bitartrate is neutralized by the basic sodium carbonate to
form the double salt, with the evolution of carbon dioxide gas.[4][6]

Chemical Equation:

2 KHC4H406 + Na2COs + 8H20 —» 2 KNaC4H406-4H20 + H20 + CO2
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A diagram illustrating the chemical synthesis pathway is provided below.
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Caption: Chemical synthesis pathway of potassium sodium tartrate tetrahydrate.

Reaction with Sodium Hydroxide

Alternatively, sodium hydroxide can be used as the neutralizing agent. This method avoids the
effervescence caused by carbon dioxide evolution. The industrial production of Rochelle salt
often utilizes hot caustic soda to adjust the pH to approximately 8.[4][5]

Chemical Equation:
KHC4H406 + NaOH + 4H20 - KNaCaH40s-4H20 + H20

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and
characterization of potassium sodium tartrate tetrahydrate.
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Synthesis of Potassium Sodium Tartrate Tetrahydrate

Objective: To synthesize potassium sodium tartrate tetrahydrate from potassium bitartrate and
sodium carbonate.

Materials:

Potassium bitartrate (KHCaH4Os)

¢ Sodium carbonate (NazCOs), anhydrous

« Distilled water

» Beakers

e Heating mantle or hot plate with magnetic stirrer
e Stir bar

e Buchner funnel and flask

 Filter paper

e Crystallizing dish

Procedure:

» Dissolution of Potassium Bitartrate: In a beaker, create a slurry by suspending a specific
amount of potassium bitartrate in a calculated volume of distilled water (refer to Table 1 for
example quantities). Heat the mixture to near boiling (approximately 80-90 °C) with
continuous stirring to dissolve the potassium bitartrate.[4][7]

» Neutralization: Slowly add anhydrous sodium carbonate to the hot slurry in small portions.
Effervescence will occur as carbon dioxide is released. Continue adding sodium carbonate
until the fizzing ceases, indicating the complete neutralization of the potassium bitartrate.
The solution should become clear.[6][8]
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» Hot Filtration: While the solution is still hot, filter it through a pre-heated Buchner funnel with
filter paper to remove any insoluble impurities.[5]

o Crystallization: Transfer the hot, clear filtrate to a crystallizing dish. Cover the dish with a
watch glass or perforated paraffin film and allow it to cool slowly to room temperature. For
faster crystallization, the solution can be placed in a refrigerator.[4][9]

« |solation of Crystals: Once a significant amount of crystals has formed, collect them by
vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold
distilled water to remove any residual mother liquor.[5]

e Drying: Dry the collected crystals on a watch glass at room temperature or in a desiccator.

A general workflow for the synthesis and purification is depicted below.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.instructables.com/Make-Rochelle-Salt/
https://sciencenotes.org/how-to-make-rochelle-salt-sodium-potassium-tartrate-tetrahydrate/
https://www.thoughtco.com/how-to-make-rochelle-salt-3976006
https://www.instructables.com/Make-Rochelle-Salt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Dissolve Potassium Bitartrate
in Hot Water

'

Neutralize with
Sodium Carbonate

'

Hot Filtration

Purification| & Isolation

Crystallization
(Slow Cooling)

'

Isolate Crystals
(Vacuum Filtration)

'

Wash with Cold
Distilled Water

'

Drying

End Product:
Potassium Sodium Tartrate
Tetrahydrate

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of Rochelle salt.
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Purification by Recrystallization

Objective: To purify the synthesized potassium sodium tartrate tetrahydrate.
Materials:

e Crude potassium sodium tartrate tetrahydrate

e Distilled water

o Activated charcoal (optional)

» Beakers

e Heating mantle or hot plate

e Buchner funnel and flask

 Filter paper

Procedure:

o Dissolution: Dissolve the crude potassium sodium tartrate tetrahydrate in a minimal amount
of hot distilled water.[4]

e Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and boil for a few minutes.[4][5]

» Hot Filtration: Filter the hot solution through a fluted filter paper or a pre-heated Buchner
funnel to remove the activated charcoal and any other insoluble impurities.

o Crystallization: Allow the filtrate to cool slowly to room temperature to induce crystallization.

« |solation and Drying: Collect the purified crystals by vacuum filtration, wash with a small
amount of cold distilled water, and dry as previously described.

Quantitative Data
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The following tables summarize key quantitative data for potassium sodium tartrate

tetrahydrate.

Table 1: Example Reagent Quantities for Synthesis

Reagent Molar Mass ( g/mol ) Example Mass/Volume

Potassium Bitartrate
(KHC4H40e6)

188.18

200 g[10]

Sodium Carbonate (Na=COs) 105.99

~112 g (calculated)

Distilled Water 18.02

250 mL[10]

Table 2: Physicochemical Properties of Potassium Sodium Tartrate Tetrahydrate

Property

Value

Molecular Formula

KNaCaH406-4H20[11]

Molar Mass

282.22 g/mol [12]

Appearance

Colorless crystals or white crystalline powder[3]

Crystal System

Orthorhombic[1]

Density 1.79 g/cm3[2]
Melting Point 75 °C[2]
Boiling Point Decomposes at 220 °C[2]

pH of 5% solution

6.5 - 8.5[10][13]

Purity (Titration)

99.0 - 102.0%]8]

Table 3: Solubility in Water
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Temperature (°C) Solubility (g / 100 mL)

0 26[2]

26 66[2]
Characterization

X-ray Diffraction (XRD)

Powder X-ray diffraction is a crucial technique for confirming the crystalline structure of the
synthesized product. The diffraction pattern of potassium sodium tartrate tetrahydrate exhibits
well-defined Bragg peaks, confirming its orthorhombic crystal system.[1] The lattice parameters
are reported to be a=11.884 A, b = 14.256 A, and ¢ = 6.228 A [1]

Thermal Analysis

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the
thermal decomposition of potassium sodium tartrate tetrahydrate. The decomposition typically
occurs in multiple steps, starting with the loss of water of hydration.[14] The anhydrous salt is
formed at approximately 258 °C, followed by further decomposition at higher temperatures.[14]

Applications in Research and Development

Potassium sodium tartrate tetrahydrate serves various purposes in research and drug
development:

e Organic Synthesis: It is used in aqueous workups to break up emulsions, particularly in
reactions involving aluminum-based hydride reagents.[2]

e Biochemical Reagents: It is a key component of Fehling's solution for the detection of
reducing sugars and the Biuret reagent for protein concentration measurement.[2][4]

o Protein Crystallography: It is utilized as a precipitant in protein crystallization studies.[15]

e Pharmaceutical Formulations: It can be used as a laxative and as a buffering agent in drug
formulations.[8]
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This guide provides a foundational understanding of the synthesis and properties of potassium
sodium tartrate tetrahydrate, offering valuable information for professionals in scientific
research and pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1243658#synthesis-of-potassium-sodium-tartrate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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